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Compound of Interest

Compound Name: Triisopropyl borate

Cat. No.: B046633

The proper disposal of triisopropyl borate is critical for ensuring laboratory safety and
environmental protection. As a highly flammable liquid that is sensitive to moisture, specific
handling procedures must be strictly followed. This guide provides detailed, step-by-step
instructions for researchers, scientists, and drug development professionals to manage and
dispose of triisopropyl borate waste safely.

Immediate Safety and Hazard Summary

Triisopropyl borate is a highly flammable liquid and vapor with a low flash point, posing a
significant fire risk.[1][2] It is also moisture-sensitive and will react with water, including humidity
in the air, to hydrolyze into isopropyl alcohol and boric acid.[1] Vapors can form explosive
mixtures with air and may travel to an ignition source and flash back.[3] It is crucial to keep this
chemical away from heat, sparks, open flames, and any sources of ignition.[1][3] In case of fire,
use carbon dioxide, dry chemical powder, or alcohol-resistant foam for extinction.[1][4]

Required Personal Protective Equipment (PPE)

Before handling triisopropyl borate for disposal, ensure the following PPE is worn to minimize
exposure risk:

e Eye and Face Protection: Chemical safety goggles and a face shield are required.[3] An
eyewash station should be readily accessible.[2][5]
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e Hand Protection: Wear chemical-resistant gloves, such as nitrile rubber. Gloves should be
inspected for integrity before each use.[3][6]

» Body Protection: A flame-resistant lab coat or, at a minimum, a 100% cotton lab coat is
recommended.[5][7] Wear appropriate protective clothing to prevent skin exposure.[3]

» Respiratory Protection: All handling of waste should be conducted in a well-ventilated area,
preferably within a certified chemical fume hood.[5][6] If vapors or aerosols are generated
and ventilation is inadequate, a NIOSH-approved respirator is necessary.[4]

Step-by-Step Disposal Procedure
1. Waste Collection:

o Collect waste triisopropyl borate in its original container or a designated, compatible
hazardous waste container.[4]

¢ Crucially, do not mix triisopropyl borate waste with other waste streams, especially
aqueous solutions, acids, bases, or strong oxidizing agents.[1][4][6]

o Leave adequate headspace (at least 10% of the container volume) to allow for vapor
expansion.[8]

2. Container Selection and Sealing:

o Use containers that are in good condition, free from leaks, and have a secure, tightly fitting
cap.[3][8]

o Ensure the container material is compatible with the chemical. For quantities less than five
gallons, glass bottles are suitable; for larger quantities, metal cans can be used.[8]

o Once waste is added, the container must be sealed immediately. Containers should remain
closed at all times except when actively adding waste.[6][3]

3. Labeling:

o Clearly label the waste container with the words "Hazardous Waste" and the full chemical
name, "Triisopropyl Borate".[6][8]
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The label should also list all constituents and their approximate percentages.[8]
Include the date of waste accumulation.
. Storage:

Store the sealed and labeled waste container in a designated Satellite Accumulation Area
(SAA).[6]

The storage area must be cool, dry, and well-ventilated, away from heat and direct sunlight.

[2131[4]

Store waste in a flammable liquids cabinet, segregated from incompatible materials like
oxidizers.[6][7]

Ensure all ignition sources are eliminated from the storage area.[3][4]
. Final Disposal:

Triisopropyl borate must not be disposed of down the drain or in regular trash.[3][6][9]
Disposal must be handled by a licensed professional waste disposal company.[1][3]

The recommended method of disposal is through incineration in a chemical incinerator
equipped with an afterburner and scrubber, with extra care taken due to its high flammability.

[1][3]

Contaminated packaging and empty containers should be treated as hazardous waste, as
they can retain flammable vapors, and disposed of in the same manner as the unused
product.[3][4][9]

Accidental Spill & Release Protocol
In the event of a spill, follow these immediate steps:

o Evacuate & Alert: Evacuate all non-essential personnel from the immediate area and alert
colleagues.[3]
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e Remove Ignition Sources: Immediately eliminate all sources of ignition (e.g., open flames,
sparks, hot surfaces).[3][9]

» Ventilate: Ensure the area is well-ventilated, using a chemical fume hood if the spill is
contained within one.[3]

e Don PPE: Wear the full PPE as described above.[3]

» Contain Spill: Prevent the spill from spreading or entering drains by using a non-combustible
absorbent material such as dry sand, earth, or commercial sorbents.[1][7][10] Do not use
paper towels.[7]

o Collect Absorbent: Using non-sparking tools, carefully collect the absorbent material and
place it into a designated, sealable container for hazardous waste.[9][10]

o Decontaminate: Clean the spill area thoroughly.

o Dispose: Label the container with the spill cleanup materials and dispose of it as hazardous
waste through your institution's environmental health and safety (EHS) office.[7][11]

Quantitative Data Summary

The following table summarizes key quantitative properties of triisopropyl borate relevant to
its safe handling and disposal.

Property Value Citations
Flash Point 17 °C/62.6 °F [9]
Boiling Point 140 °C / 284 °F 9]
Specific Gravity 0.814 g/mL at 25 °C [9]
Vapor Pressure 76 mmHg at 75 °C [9]
UN Number 2616 [1]
Hazard Class 3 (Flammable Liquid) [1]
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Caption: Logical workflow for the safe disposal of triisopropyl borate waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b046633?utm_src=pdf-body
https://www.benchchem.com/product/b046633?utm_src=pdf-custom-synthesis
https://jsc-aviabor.com/assets/files/sds/Triisopropylborate-ver.-2.0.pdf
https://www.fishersci.com/store/msds?partNumber=AAA17592&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.chemicalbook.com/msds/triisopropyl-borate.pdf
https://www.sigmaaldrich.com/US/en/sds/aldrich/197335
https://ehs.yale.edu/sites/default/files/files/flammable-liquid-sop.pdf
https://www.ehs.washington.edu/system/files/resources/flammableliquids.docx
https://drs.illinois.edu/Page/SafetyLibrary/FlammableLiquids
https://www.ehs.ufl.edu/departments/research-safety-services/hazardous-waste-management/chemical-waste/laboratory-waste/
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA17592~~PDF~~MTR~~CGV4~~EN~~2025-09-06%2020:00:38~~Triisopropyl%20borate~~
https://cameochemicals.noaa.gov/chemical/4709
https://www.westlab.com/blog/8-steps-to-handling-a-laboratory-chemical-spill
https://www.benchchem.com/product/b046633#triisopropyl-borate-proper-disposal-procedures
https://www.benchchem.com/product/b046633#triisopropyl-borate-proper-disposal-procedures
https://www.benchchem.com/product/b046633#triisopropyl-borate-proper-disposal-procedures
https://www.benchchem.com/product/b046633#triisopropyl-borate-proper-disposal-procedures
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b046633?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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